4-Fluoro-alpha-[(3-hydroxypropyl)amino]benzeneacetonitrile

• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-2-(3-hydroxypropylamino)acetonitrile
• InChI: InChI=1S/C11H13FN2O/c12-10-4-2-9(3-5-10)11(8-13)14-6-1-7-15/h2-5,11,14-15H,1,6-7H2
• InChI Key: FPURFDRXMCSIJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(C#N)NCCCO)F

Description

4-Fluoro-alpha-[(3-hydroxypropyl)amino]benzeneacetonitrile is a useful research compound. Its molecular formula is C11H13FN2O and its molecular weight is 208.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

to a cold solution (0° C.) of 30.2 g. of 3-amino-1-propanol dissolved in 161.2 ml of 2.5 N hydrochloric acid, add 19.8 g of sodium cyanide followed by a solution of 50.0 g of 4-fluorobenzaldehyde in 160 ml of methanol. Stir the reaction mixture at room temperature (20° C.) for twenty four (24) hours, then treat with 500 ml of water and extract with ethyl ether. Dry the ether extract over sodium sulfate and concentrate to an oily residue which subsequently crystallizes. Recrystallize from isopropyl ether to obtain thereby the title compound which melts at 69°-70° C.